Cas no 1219936-16-9 ((5-Bromo-6-chloro-pyridin-3-yl)-acetic acid ethyl ester)

• Product Name: (5-Bromo-6-chloro-pyridin-3-yl)-acetic acid ethyl ester
• CAS No: 1219936-16-9
• MF: C₉H₉BrClNO₂
• MW: 278.530260801315
• CID: 4900347
• Update Time: 2025-10-20

(5-Bromo-6-chloro-pyridin-3-yl)-acetic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-2-chloropyridine-5-acetate
• ethyl 2-(5-bromo-6-chloropyridin-3-yl)acetate
• (5-Bromo-6-chloro-pyridin-3-yl)-acetic acid ethyl ester

• Inchi： 1S/C9H9BrClNO2/c1-2-14-8(13)4-6-3-7(10)9(11)12-5-6/h3,5H,2,4H2,1H3
• InChI Key： NJGGZQSLUUMSPV-UHFFFAOYSA-N
• SMILES： BrC1=C(N=CC(=C1)CC(=O)OCC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 203
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on (5-Bromo-6-chloro-pyridin-3-yl)-acetic acid ethyl ester

Comprehensive Overview of (5-Bromo-6-chloro-pyridin-3-yl)-acetic acid ethyl ester (CAS No. 1219936-16-9)

(5-Bromo-6-chloro-pyridin-3-yl)-acetic acid ethyl ester (CAS No. 1219936-16-9) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its bromo and chloro substituents, serves as a versatile intermediate in the synthesis of bioactive molecules. Its unique structural features make it a valuable building block for drug discovery and material science, aligning with current trends in green chemistry and sustainable synthesis.

The growing demand for heterocyclic compounds like (5-Bromo-6-chloro-pyridin-3-yl)-acetic acid ethyl ester reflects the industry's focus on high-efficiency intermediates. Researchers frequently search for "pyridine derivatives in drug design" or "halogenated pyridines applications," highlighting its relevance. This compound's ethyl ester group enhances its solubility, making it suitable for cross-coupling reactions, a hot topic in catalysis research.

In the context of AI-driven molecular design, CAS No. 1219936-16-9 is often explored for its QSAR (Quantitative Structure-Activity Relationship) potential. Its electron-withdrawing properties are leveraged in photocatalysis studies, addressing popular queries like "how to optimize halogenated pyridines for catalysis." The compound's stability under microwave-assisted synthesis conditions further aligns with modern lab automation trends.

From a regulatory perspective, (5-Bromo-6-chloro-pyridin-3-yl)-acetic acid ethyl ester complies with REACH and other global chemical standards, a critical consideration for export-oriented manufacturers. Its role in bioconjugation techniques—often searched as "pyridine linkers in bioconjugation"—makes it indispensable for antibody-drug conjugate (ADC) development, a booming sector in oncology therapeutics.

Environmental concerns drive interest in "degradation pathways of halogenated pyridines," where this compound's hydrolytic stability is extensively studied. Its low ecotoxicity profile positions it favorably compared to traditional aryl halides, resonating with green chemistry advocates. Analytical methods like HPLC-MS for its quantification are frequently discussed in analytical chemistry forums.

The patent landscape reveals increasing claims involving CAS No. 1219936-16-9, particularly in crop protection formulations. Searches for "pyridine-based fungicides" or "chloro-bromo pyridine synergies" underscore its agrochemical potential. Its compatibility with continuous flow chemistry systems—a trending process intensification technique—further elevates its industrial appeal.

In conclusion, (5-Bromo-6-chloro-pyridin-3-yl)-acetic acid ethyl ester exemplifies the convergence of medicinal chemistry and process innovation. Its multifaceted applications, from preclinical research to industrial-scale synthesis, ensure its prominence in scientific literature and commercial catalogs worldwide.